Cas no 102029-46-9 (Adenosine5'-(tetrahydrogen triphosphate), 8-[(6-aminohexyl)amino]-, trilithium salt(9CI))

• Product Name: Adenosine5'-(tetrahydrogen triphosphate), 8-[(6-aminohexyl)amino]-, trilithium salt(9CI)
• CAS No: 102029-46-9
• MF: C₁₆H₂₉LiN₇O₁₃P₃
• MW: 627.302845716476
• CID: 124838
• PubChem ID: 134813587
• Update Time: 2025-04-18

Adenosine5'-(tetrahydrogen triphosphate), 8-[(6-aminohexyl)amino]-, trilithium salt(9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(tetrahydrogen triphosphate), 8-[(6-aminohexyl)amino]-, trilithium salt(9CI)
• [[5-[6-amino-8-(6-aminohexylamino)purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate,lithium
• 8-(6-AMINOHEXYL)AMINOADENOSINE5'-TRIPHOS PHATE LITH
• 8-(6-aminohexyl)aminoadenosine 5'-triphosphate, lithium
• 8-(6-Aminohexyl)aminoadenosine 5μ-triphosphate lithium salt
• 102029-46-9
• 8-(6-AMINOHEXYL)AMINOADENOSINE5-TRIPHOS PHATE LITH
• PUBCHEM_71308625
• DTXSID40745589

• Inchi： 1S/C16H30N7O13P3.Li/c17-5-3-1-2-4-6-19-16-22-10-13(18)20-8-21-14(10)23(16)15-12(25)11(24)9(34-15)7-33-38(29,30)36-39(31,32)35-37(26,27)28;/h8-9,11-12,15,24-25H,1-7,17H2,(H,19,22)(H,29,30)(H,31,32)(H2,18,20,21)(H2,26,27,28);/q;+1/p-1/t9-,11-,12-,15-;/m1./s1
• InChI Key： MWTMFNIZLJYVAH-DNBRLMRSSA-M
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)[O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C3=C(C(N)=NC=N3)N=C2NCCCCCCN)O1)O)O.[Li+]

Computed Properties

• Exact Mass: 244.17882
• Monoisotopic Mass: 627.11962343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 40
• Rotatable Bond Count: 15
• Complexity: 962
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 320Ų

Experimental Properties

• PSA: 92.42

Adenosine5'-(tetrahydrogen triphosphate), 8-[(6-aminohexyl)amino]-, trilithium salt(9CI) Security Information

• WGK Germany：3